Cas no 1315344-84-3 (5-Chloro-4-hydroxy-8-methoxyquinoline-3-carbohydrazide)

• Product Name: 5-Chloro-4-hydroxy-8-methoxyquinoline-3-carbohydrazide
• CAS No: 1315344-84-3
• MF: C₁₁H₁₀ClN₃O₃
• MW: 267.668401241302
• CID: 5060552
• Update Time: 2025-07-20

5-Chloro-4-hydroxy-8-methoxyquinoline-3-carbohydrazide Chemical and Physical Properties

Names and Identifiers

• 5-Chloro-4-hydroxy-8-methoxyquinoline-3-carbohydrazide

• Inchi： 1S/C11H10ClN3O3/c1-18-7-3-2-6(12)8-9(7)14-4-5(10(8)16)11(17)15-13/h2-4H,13H2,1H3,(H,14,16)(H,15,17)
• InChI Key： PNTVJOQWZPOYRB-UHFFFAOYSA-N
• SMILES： ClC1=CC=C(C2=C1C(C(C(NN)=O)=CN2)=O)OC

Computed Properties

• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 18
• Rotatable Bond Count: 2
• Complexity: 399
• XLogP3: 1.4
• Topological Polar Surface Area: 93.4

Additional information on 5-Chloro-4-hydroxy-8-methoxyquinoline-3-carbohydrazide

5-Chloro-4-hydroxy-8-methoxyquinoline-3-carbohydrazide (CAS No. 1315344-84-3): A Comprehensive Overview of Its Properties and Applications

5-Chloro-4-hydroxy-8-methoxyquinoline-3-carbohydrazide (CAS No. 1315344-84-3) is a specialized quinoline derivative that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound, characterized by its unique molecular structure, combines a quinoline core with functional groups such as chloro, hydroxy, methoxy, and carbohydrazide, making it a versatile intermediate for drug development. Researchers are particularly interested in its potential as a bioactive scaffold due to its ability to interact with various biological targets.

The synthesis of 5-Chloro-4-hydroxy-8-methoxyquinoline-3-carbohydrazide involves multi-step organic reactions, often starting from commercially available quinoline precursors. Its chemical stability and solubility profile make it suitable for further derivatization, a key factor in the design of novel therapeutic agents. Recent studies have explored its role in the development of antimicrobial agents, with some derivatives showing promising activity against resistant bacterial strains. This aligns with the growing global concern over antibiotic resistance, a hot topic in both scientific and public health circles.

In addition to its antimicrobial potential, 5-Chloro-4-hydroxy-8-methoxyquinoline-3-carbohydrazide has been investigated for its antioxidant properties. The presence of the hydroxy group contributes to its ability to scavenge free radicals, a property highly sought after in the development of neuroprotective drugs and anti-aging formulations. This ties into the increasing consumer interest in healthy aging and natural antioxidants, as evidenced by the rise in searches for these terms on platforms like Google and PubMed.

From a structural-activity relationship (SAR) perspective, the methoxy group at the 8-position of the quinoline ring is believed to enhance the compound's lipophilicity, thereby improving its cell membrane permeability. This feature is critical for drugs targeting intracellular pathogens or central nervous system (CNS) disorders. The carbohydrazide moiety further expands its utility, as it can serve as a linker for conjugation with other pharmacophores, enabling the creation of hybrid molecules with dual modes of action.

The analytical characterization of 5-Chloro-4-hydroxy-8-methoxyquinoline-3-carbohydrazide typically involves techniques such as HPLC, mass spectrometry, and NMR spectroscopy, ensuring high purity and batch-to-batch consistency. These quality control measures are essential for researchers who rely on reproducible results in their experiments. Given the compound's niche application, suppliers often highlight its certificates of analysis (CoA) to meet the stringent requirements of academic and industrial laboratories.

Beyond pharmaceuticals, 5-Chloro-4-hydroxy-8-methoxyquinoline-3-carbohydrazide has found use in material science, particularly in the development of fluorescent probes. Its quinoline backbone exhibits intrinsic fluorescence, which can be modulated by modifying its substituents. This has led to its incorporation into sensors for detecting metal ions or biomolecules, addressing the demand for high-sensitivity diagnostics in environmental and clinical settings.

As the scientific community continues to explore the potential of quinoline-based compounds, 5-Chloro-4-hydroxy-8-methoxyquinoline-3-carbohydrazide remains a valuable tool for innovation. Its multifaceted applications—from drug discovery to diagnostics—underscore its relevance in contemporary research. For those seeking detailed protocols or synthetic routes, peer-reviewed journals and patent databases serve as excellent resources, reflecting the compound's growing footprint in the literature.